Cas no 1233967-21-9 (1-(2-Amino-6-methoxyphenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(2-Amino-6-methoxyphenyl)-2,2,2-trifluoroethanone
• CAS No: 1233967-21-9
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD18071075
• CID: 2621350
• PubChem ID: 46838801
• Update Time: 2025-07-20

1-(2-Amino-6-methoxyphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-6-methoxyphenyl)-2,2,2-trifluoroethanone
• 2'-Amino-6'-methoxy-2,2,2-trifluoroacetophenone
• 1233967-21-9
• MFCD18071075
• CS-0456787
• AKOS027254148
• PS-11251
• SB79355
• 1-(2-Amino-6-methoxyphenyl)-2,2,2-trifluoroethan-1-one
• Ethanone, 1-(2-amino-6-methoxyphenyl)-2,2,2-trifluoro-

• MDL： MFCD18071075
• Inchi： 1S/C9H8F3NO2/c1-15-6-4-2-3-5(13)7(6)8(14)9(10,11)12/h2-4H,13H2,1H3
• InChI Key： FSPCNMKOGZYFDC-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC=CC=1N)OC)=O)(F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Amino-6-methoxyphenyl)-2,2,2-trifluoroethanone

Introduction to 1-(2-Amino-6-methoxyphenyl)-2,2,2-trifluoroethanone (CAS No: 1233967-21-9)

1-(2-Amino-6-methoxyphenyl)-2,2,2-trifluoroethanone is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1233967-21-9, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both amino and methoxy functional groups on the phenyl ring, combined with the electron-withdrawing effect of the trifluoromethyl group on the ketone moiety, makes this molecule a versatile intermediate in synthetic organic chemistry.

The structure of 1-(2-amino-6-methoxyphenyl)-2,2,2-trifluoroethanone exhibits a balance of reactivity and stability, which is crucial for its utility in medicinal chemistry. The amino group at the 2-position of the phenyl ring provides a nucleophilic center, enabling participation in various coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This feature is particularly valuable in constructing complex molecular architectures essential for drug design.

Furthermore, the methoxy group at the 6-position introduces steric and electronic modulation to the aromatic system. This substitution pattern can influence both the solubility and metabolic stability of derivatives derived from this compound. The trifluoromethyl group on the ketone further enhances lipophilicity while maintaining metabolic resistance, making it an attractive scaffold for drug candidates targeting receptors with high lipophilicity.

In recent years, there has been a growing interest in exploring fluorinated compounds for their enhanced pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules often leads to improved bioavailability, reduced metabolic clearance, and increased binding affinity. 1-(2-Amino-6-methoxyphenyl)-2,2,2-trifluoroethanone exemplifies this trend by integrating multiple fluorinated moieties into a single framework.

Recent studies have highlighted the compound's potential in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways and are frequently targeted in oncology and inflammatory diseases. The combination of an amino group for hydrogen bonding interactions and a trifluoromethyl group for lipophilic anchoring makes this compound an excellent candidate for designing selective kinase inhibitors. Preliminary computational studies suggest that derivatives of 1-(2-amino-6-methoxyphenyl)-2,2,2-trifluoroethanone can effectively modulate kinase activity without significant off-target effects.

The synthesis of 1-(2-amino-6-methoxyphenyl)-2,2,2-trifluoroethanone involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors such as 6-methoxyaniline and trifluoroacetyl chloride, the compound can be synthesized through condensation followed by reduction steps. This synthetic route underscores its accessibility for further derivatization and library synthesis efforts.

One notable application of this compound is in the development of photodynamic therapy (PDT) agents. The presence of both aromatic rings and a carbonyl group provides opportunities for designing molecules that can absorb light at specific wavelengths and generate reactive oxygen species upon irradiation. Such compounds have shown promise in treating various malignancies by selectively destroying cancer cells while minimizing damage to healthy tissues.

The pharmacological profile of derivatives derived from 1-(2-amino-6-methoxyphenyl)-2,2,2-trifluoroethanone has been extensively evaluated using both in vitro and in vivo models. Initial screening assays have demonstrated activity against several disease-relevant targets including enzymes involved in cancer progression and inflammatory responses. These findings have prompted further investigation into optimizing potency and selectivity through structural modifications.

In conclusion,1-(2-Amino-6-methoxyphenyl)-2,2,2-trifluoroethanone (CAS No: 1233967-21-9) represents a promising scaffold for pharmaceutical innovation. Its unique structural features offer multiple opportunities for designing next-generation therapeutics with improved efficacy and reduced side effects. As research continues to uncover new applications for fluorinated compounds,1-(2-amino-6-methoxyphenyl)-